Cas no 120-89-8 (Parabanic acid)
Parabanic acid, also known as imidazolidine-2,4-dione, is a heterocyclic organic compound with the molecular formula C₃H₄N₂O₂. It serves as a versatile intermediate in organic synthesis and finds applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s rigid, five-membered ring structure contributes to its stability and reactivity, making it useful for derivatization and functionalization. Parabanic acid is particularly valued for its role in producing hydantoins and other nitrogen-containing heterocycles. Its high purity and consistent performance make it suitable for research and industrial processes requiring precise chemical properties. Proper handling and storage are recommended due to its potential sensitivity to moisture and heat.
Parabanic acid structure
Product Name:Parabanic acid
CAS No:120-89-8
MF:C3H2N2O3
MW:114.05958032608
MDL:MFCD00014493
CID:141436
PubChem ID:24278003
Update Time:2025-05-28
Parabanic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Imidazolidinetrione
- Parabanic Acid
- imidazolidine-2,4,5-trione
- Pectin
- Oxalylurea
- Trioxoimidazolidine
- Oxalyurea
- Prabanic acid
- IMIDAZOLETRIONE
- N,N'-OXALYLUREA
- IMIDAZOLIDINETRIONE
- Parabanic acid 99%
- PARABANIC ACID 98+%
- Imidazole-trione
- parabanate
- 2,4,5-Trioxoimidazolidine
- 2,4,5-Imidazolinetrione
- 3XGR439T9P
- ZFLIKDUSUDBGCD-UHFFFAOYSA-N
- ParabanicAcid
- Parabanic acid, 99%
- bmse000748
- MLS002153232
- 2,4,5-Imidazolidinetrione #
- CHEMB
- BCP20123
- 120-89-8
- UNII-3XGR439T9P
- SY051889
- CHEBI:74661
- NSC-9789
- SCHEMBL123424
- NS00023939
- A18128
- SMR001230699
- NSC9789
- HMS3373G08
- InChI=1/C3H2N2O3/c6-1-2(7)5-3(8)4-1/h(H2,4,5,6,7,8
- AS-58391
- HMS2234G09
- CHEMBL1534940
- MFCD00014493
- s10361
- AI3-60193
- PARABANIC ACID [MI]
- P0195
- EINECS 204-434-3
- AKOS009159493
- DTXSID2059516
- NCGC00247053-01
- J-004409
- FT-0609783
- NSC 9789
- imidazoline-2,4,5-trione
- Q17190867
- CS-W013645
- DB-041587
- DTXCID5033543
- Parabanic acid
-
- MDL： MFCD00014493
- Inchi： 1S/C3H2N2O3/c6-1-2(7)5-3(8)4-1/h(H2,4,5,6,7,8)
- InChI Key： ZFLIKDUSUDBGCD-UHFFFAOYSA-N
- SMILES： O=C1C(NC(N1)=O)=O
Computed Properties
- Exact Mass: 114.00700
- Monoisotopic Mass: 114.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -0.9
- Topological Polar Surface Area: 75.3
Experimental Properties
- Color/Form: White acicular or prismatic crystals
- Density: 1.7674 (rough estimate)
- Melting Point: 249 °C (dec.) (lit.)
- Boiling Point: 213.51°C (rough estimate)
- Refractive Index: 1.4700 (estimate)
- Water Partition Coefficient: almost transparency
- PSA: 75.27000
- LogP: -0.99000
- Merck: 7022
Parabanic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
Parabanic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Parabanic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P209-5G-A |
Parabanic acid |
120-89-8 | 99% | 5G |
1432.33 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P816452-1g |
Parabanic acid |
120-89-8 | 98% | 1g |
328.00 | 2021-05-17 | |
| Chemenu | CM187038-25g |
2,4,5-imidazolidinetrione |
120-89-8 | 95% | 25g |
$319 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD146747-250mg |
Imidazolidine-2,4,5-trione |
120-89-8 | 95% | 250mg |
￥169.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD146747-1g |
Imidazolidine-2,4,5-trione |
120-89-8 | 95% | 1g |
￥321.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD146747-5g |
Imidazolidine-2,4,5-trione |
120-89-8 | 95% | 5g |
￥814.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD146747-10g |
Imidazolidine-2,4,5-trione |
120-89-8 | 95% | 10g |
￥1365 | 2021-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD146747-25g |
Imidazolidine-2,4,5-trione |
120-89-8 | 95% | 25g |
￥2773.0 | 2022-03-01 | |
| TRC | P191000-2g |
Parabanic Acid |
120-89-8 | 2g |
$94.00 | 2023-05-17 | ||
| TRC | P191000-5g |
Parabanic Acid |
120-89-8 | 5g |
$133.00 | 2023-05-17 |
Parabanic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:120-89-8)Parabanic acid
Order Number:A18128
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):265.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:120-89-8) 仲班酸
Order Number:LE2467831
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
Parabanic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolinones
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolinones
- Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
120-89-8 (Parabanic acid) Related Products
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- 616-04-6(1-Methylhydantoin)
- 5176-82-9(1,3-Dimethylparabanic Acid)
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